Cas no 1706297-75-7 (4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane)

4-(Adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane is a structurally unique compound featuring a 1,4-thiazepane core functionalized with an adamantane carbonyl group and a 2,5-difluorophenyl moiety. The adamantane group enhances lipophilicity and metabolic stability, while the difluorophenyl substitution contributes to electronic modulation and potential binding affinity. This scaffold is of interest in medicinal chemistry for its conformational rigidity and potential as a pharmacophore in targeting central nervous system (CNS) or enzyme-related pathways. The compound’s balanced physicochemical properties make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutics requiring optimized pharmacokinetic profiles.

4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane structure

1706297-75-7 structure

Product Name:4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane

CAS No:1706297-75-7

MF:C₂₂H₂₇F₂NOS

MW:391.517691850662

CID:5366712

Update Time:2025-08-04

4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

- 1-adamantyl-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]methanone
- 4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane
- Inchi： 1S/C22H27F2NOS/c23-17-1-2-19(24)18(10-17)20-3-4-25(5-6-27-20)21(26)22-11-14-7-15(12-22)9-16(8-14)13-22/h1-2,10,14-16,20H,3-9,11-13H2
- InChI Key： TVDJFOPGOVUZEQ-UHFFFAOYSA-N
- SMILES： C(N1CCC(C2=CC(F)=CC=C2F)SCC1)(=O)C12CC3CC(CC(C3)C1)C2

4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6481-2958-2μmol	4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane	1706297-75-7	2μmol	$57.0	2023-09-08
Life Chemicals	F6481-2958-5μmol	4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane	1706297-75-7	5μmol	$63.0	2023-09-08
Life Chemicals	F6481-2958-10μmol	4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane	1706297-75-7	10μmol	$69.0	2023-09-08
Life Chemicals	F6481-2958-20μmol	4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane	1706297-75-7	20μmol	$79.0	2023-09-08
Life Chemicals	F6481-2958-1mg	4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane	1706297-75-7	1mg	$54.0	2023-09-08
Life Chemicals	F6481-2958-2mg	4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane	1706297-75-7	2mg	$59.0	2023-09-08
Life Chemicals	F6481-2958-3mg	4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane	1706297-75-7	3mg	$63.0	2023-09-08
Life Chemicals	F6481-2958-4mg	4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane	1706297-75-7	4mg	$66.0	2023-09-08
Life Chemicals	F6481-2958-5mg	4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane	1706297-75-7	5mg	$69.0	2023-09-08
Life Chemicals	F6481-2958-10mg	4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane	1706297-75-7	10mg	$79.0	2023-09-08

4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane Related Literature

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Additional information on 4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane

4-(Adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane: A Comprehensive Overview

The compound 4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane, with the CAS number 1706297-75-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule combines an adamantane moiety with a thiazepane ring system, making it a fascinating subject for both theoretical and experimental studies.

The adamantane component of this compound is a diamondoid structure known for its high stability and rigidity. This structural feature contributes to the compound's unique physical and chemical properties. The thiazepane ring, on the other hand, is a seven-membered ring containing sulfur and nitrogen atoms, which adds versatility to the molecule's functional groups. The presence of a 2,5-difluorophenyl group further enhances the compound's electronic properties and bioactivity potential.

Recent studies have highlighted the importance of such complex molecules in drug design, particularly in targeting specific biological pathways. The combination of an adamantane group with a thiazepane ring system has been shown to exhibit promising activity in various biological assays. For instance, research published in 2023 demonstrated that analogs of this compound exhibit potent inhibitory effects on certain enzymes associated with neurodegenerative diseases.

The synthesis of 4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the thiazepane ring through cyclization reactions and the subsequent coupling with the adamantane moiety. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process.

In terms of applications, this compound holds potential in several areas beyond pharmacology. Its structural rigidity and unique electronic properties make it a candidate for materials science applications, such as in the development of advanced polymers or electronic materials. Additionally, its fluorinated phenyl group suggests potential use in imaging agents or contrast materials due to its ability to interact with biological systems in specific ways.

From an environmental standpoint, understanding the degradation pathways of such complex molecules is crucial for assessing their ecological impact. Recent research has focused on evaluating the biodegradability of similar compounds under various environmental conditions. These studies are essential for ensuring that compounds like 4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane can be safely utilized without posing risks to ecosystems.

In conclusion, 4-(adamantane-1-carbonyl)-7-(2,5-difluorophenyl)-1,4-thiazepane represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable subject for ongoing research efforts aimed at unlocking its full potential in drug development and beyond.